Cas no 4489-84-3 ((3-methylbut-2-en-1-yl)benzene)

• Product Name: (3-methylbut-2-en-1-yl)benzene
• CAS No: 4489-84-3
• MF: C₁₁H₁₄
• MW: 146.228863239288
• MDL: MFCD00038280
• CID: 330455
• PubChem ID: 20572
• Update Time: 2025-08-05

(3-methylbut-2-en-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene,(3-methyl-2-buten-1-yl)-
• (3-methyl-2-buten-1-yl)Benzene
• (3-METHYL-2-BUTENYL)BENZENE,CLEAR LIQUID
• 3-METHYL-1-PHENYL-2-BUTENE
• 3-methylbut-2-enylbenzene
• 1-phenyl-3-methyl-2-butene
• 2-Butene,3-methyl-1-phenyl
• 2-methyl-4-phenyl-2-butene
• 2-methyl-4-phenylbut-2-ene
• 2-Butene, 3-methyl-1-phenyl-
• XGADZHWYGCKKJF-UHFFFAOYSA-N
• CS-0243747
• Benzene, (3-methyl-2-butenyl)-
• 4489-84-3
• (3-methylbut-2-en-1-yl)benzene
• CHEBI:88582
• FT-0604715
• AKOS006272048
• DTXSID40196330
• MFCD00038280
• EN300-267865
• (3-METHYL-2-BUTENYL)BENZENE
• (3-Methyl-2-butenyl)-benzene
• Q27160473

• MDL： MFCD00038280
• Inchi： 1S/C11H14/c1-10(2)8-9-11-6-4-3-5-7-11/h3-8H,9H2,1-2H3
• InChI Key： XGADZHWYGCKKJF-UHFFFAOYSA-N
• SMILES： C(/C=C(\C)/C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 146.11000
• Monoisotopic Mass: 146.10955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.885
• Boiling Point: 203.7°C at 760 mmHg
• Flash Point: 69.5°C
• Refractive Index: 1.512
• PSA: 0.00000
• LogP: 3.19530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (3-methylbut-2-en-1-yl)benzene

Chemical Profile of (3-methylbut-2-en-1-yl)benzene (CAS No. 4489-84-3)

(3-methylbut-2-en-1-yl)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 4489-84-3, is a significant organic compound with a rich history in chemical research and industrial applications. This compound, also known as isopropylbenzene, belongs to the class of aromatic hydrocarbons and exhibits unique structural and functional properties that make it valuable in various scientific and commercial domains.

The molecular structure of (3-methylbut-2-en-1-yl)benzene consists of a benzene ring substituted with an isopropyl group at the 3-position. This configuration imparts distinct reactivity and electronic characteristics, making it a versatile intermediate in organic synthesis. The presence of the double bond in the isopropyl side chain allows for various chemical transformations, including addition reactions, oxidation, and polymerization processes.

In recent years, research on (3-methylbut-2-en-1-yl)benzene has been closely linked to advancements in polymer chemistry and material science. The compound's ability to act as a monomer or co-monomer in the synthesis of polymers has garnered considerable attention. Specifically, its incorporation into polyolefins and other synthetic resins enhances material properties such as thermal stability and mechanical strength. These improvements are critical for developing high-performance materials used in automotive, aerospace, and construction industries.

Moreover, the chemical reactivity of (3-methylbut-2-en-1-yl)benzene has been explored in the context of catalytic processes. Recent studies have demonstrated its utility as a precursor in the synthesis of complex organic molecules through transition metal-catalyzed reactions. For instance, palladium-catalyzed cross-coupling reactions involving this compound have enabled the efficient construction of biaryl derivatives, which are prevalent in pharmaceuticals and agrochemicals. Such findings highlight its potential as a building block in medicinal chemistry.

The industrial significance of (3-methylbut-2-en-1-yl)benzene extends beyond its role in polymer synthesis and catalysis. It serves as a key intermediate in the production of various specialty chemicals, including fragrances, solvents, and coatings. Its aromatic nature contributes to desirable sensory properties when used in fine chemical formulations. Additionally, its stability under different environmental conditions makes it suitable for applications requiring robust chemical resistance.

Recent research has also delved into the biological activities associated with derivatives of (3-methylbut-2-en-1-yl)benzene. While the compound itself may not exhibit significant biological effects, modifications to its structure can yield molecules with therapeutic potential. For example, studies have investigated the antimicrobial properties of certain benzene derivatives containing isopropyl substituents. These investigations underscore the importance of (3-methylbut-2-en-1-yl)benzene as a scaffold for drug discovery initiatives.

The synthesis of (3-methylbut-2-en-1-yl)benzene can be achieved through multiple pathways, each offering distinct advantages depending on scalability and purity requirements. Traditional methods involve Friedel-Crafts alkylation or dehydrogenation reactions starting from propene and benzene. However, modern approaches have focused on greener synthetic routes, such as biocatalytic methods that utilize enzymatic processes to achieve selective functionalization without harsh reagents.

In conclusion, (3-methylbut-2-en-1-yl)benzene (CAS No. 4489-84-3) represents a compound of considerable interest due to its structural versatility and wide-ranging applications. From enhancing material performance to serving as a precursor for pharmaceutical intermediates, its contributions to science and industry are multifaceted. As research continues to uncover new methodologies for its synthesis and utilization, its importance is likely to grow further.